Cas no 221910-24-3 (Ethanone, 1-[4-(2-quinolinyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(2-quinolinyl)phenyl]-
• CAS No: 221910-24-3
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 1406792
• PubChem ID: 39226651
• Update Time: 2025-04-20

Ethanone, 1-[4-(2-quinolinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(2-quinolinyl)phenyl]-
• 221910-24-3
• 1-[4-(2-Quinolinyl)phenyl]ethanone
• SCHEMBL16099428
• DB-407438

• Inchi： 1S/C17H13NO/c1-12(19)13-6-8-15(9-7-13)17-11-10-14-4-2-3-5-16(14)18-17/h2-11H,1H3
• InChI Key： XQILGNWQQCWFFA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96